Cas no 54997-35-2 (Benzeneacetic acid, 2-[(4-cyclopropylphenyl)thio]-)

• Product Name: Benzeneacetic acid, 2-[(4-cyclopropylphenyl)thio]-
• CAS No: 54997-35-2
• MF: C₁₇H₁₆O₂S
• MW: 284.372743606567
• CID: 353125
• PubChem ID: 71364364
• Update Time: 2025-04-19

Benzeneacetic acid, 2-[(4-cyclopropylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[(4-cyclopropylphenyl)thio]-
• 2-[2-(4-cyclopropylphenyl)sulfanylphenyl]acetic acid
• DTXSID50787839
• {2-[(4-Cyclopropylphenyl)sulfanyl]phenyl}acetic acid
• 54997-35-2

• Inchi： 1S/C17H16O2S/c18-17(19)11-14-3-1-2-4-16(14)20-15-9-7-13(8-10-15)12-5-6-12/h1-4,7-10,12H,5-6,11H2,(H,18,19)
• InChI Key： BVZBAKGLAMGZTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC(=O)O)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 284.08718
• Monoisotopic Mass: 284.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3